Cas no 1211530-33-4 (4-(3-ethynylphenyl)piperidine)

• Product Name: 4-(3-ethynylphenyl)piperidine
• CAS No: 1211530-33-4
• MF: C₁₃H₁₅N
• MW: 185.264903306961
• CID: 5954524
• PubChem ID: 129916610
• Update Time: 2025-05-19

4-(3-ethynylphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(3-ethynylphenyl)piperidine
• 1211530-33-4
• EN300-1855217

• Inchi： 1S/C13H15N/c1-2-11-4-3-5-13(10-11)12-6-8-14-9-7-12/h1,3-5,10,12,14H,6-9H2
• InChI Key： DJHGPPRUKDVEAU-UHFFFAOYSA-N
• SMILES： N1CCC(C2C=CC=C(C#C)C=2)CC1

Computed Properties

• Exact Mass: 185.120449483g/mol
• Monoisotopic Mass: 185.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Additional information on 4-(3-ethynylphenyl)piperidine

Comprehensive Overview of 4-(3-ethynylphenyl)piperidine (CAS No. 1211530-33-4): Properties, Applications, and Research Insights

The compound 4-(3-ethynylphenyl)piperidine (CAS No. 1211530-33-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Characterized by its unique piperidine core and ethynylphenyl functional group, this compound serves as a versatile intermediate in synthetic chemistry. Its molecular structure, C13H15N, combines aromatic and aliphatic properties, making it valuable for designing novel drug candidates and advanced polymers.

In recent years, the demand for piperidine derivatives like 4-(3-ethynylphenyl)piperidine has surged due to their role in developing central nervous system (CNS) therapeutics. Researchers highlight its potential as a dopamine receptor modulator, aligning with trending topics such as neurodegenerative disease treatment and cognitive enhancement. The ethynyl group further enables click chemistry applications, a hot topic in bioconjugation and nanomaterial synthesis.

From a synthetic perspective, CAS 1211530-33-4 is often synthesized via Sonogashira coupling, a palladium-catalyzed reaction frequently discussed in green chemistry forums. Its high purity (>98%) and stability under inert conditions make it a preferred choice for high-throughput screening (HTS) in drug discovery. Notably, its logP value (2.1) suggests moderate lipophilicity, a critical parameter for blood-brain barrier permeability—a key focus in Alzheimer’s research.

Beyond pharmaceuticals, 4-(3-ethynylphenyl)piperidine finds utility in organic electronics. Its conjugated system enhances charge transport in OLED materials, addressing the growing demand for energy-efficient displays. This dual applicability in life sciences and material engineering positions it as a cross-disciplinary building block, frequently cited in patents for optoelectronic devices and biocompatible sensors.

Environmental and safety profiles of CAS 1211530-33-4 comply with REACH regulations, with studies confirming its low ecotoxicity. As sustainability gains traction, its atom-efficient synthesis aligns with circular economy principles. Analytical techniques like HPLC-MS and NMR are routinely employed for quality control, ensuring reproducibility—a major concern in preclinical research.

In summary, 4-(3-ethynylphenyl)piperidine exemplifies innovation at the intersection of chemistry and technology. Its adaptability to drug design, material science, and sustainable chemistry makes it a compelling subject for academic and industrial R&D, resonating with current searches on "piperidine-based drugs" and "click chemistry applications".